6-fluoro-3,4-dihydro-2H-1-benzopyran-2-one
Overview
Description
6-Fluoro-3,4-dihydro-2H-1-benzopyran-2-one, also known as 6-Fluorobenzopyran-2-one (6-FBPO), is a heterocyclic organic compound composed of a benzopyran ring system with a fluorine atom attached to the 6-position of the ring. It is an important building block in organic synthesis and has a wide range of applications in the fields of medicine, agriculture, and materials science. 6-FBPO is a versatile compound, with a wide range of properties, including strong acidity, good solubility, and a low melting point.
Scientific Research Applications
6-FBPO has a wide range of applications in scientific research. It is an important building block in organic synthesis, and is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials science. It is also used in the synthesis of a variety of heterocyclic compounds, including pyridines, pyrimidines, and quinolines. In addition, 6-FBPO is used in the synthesis of a variety of fluorescent compounds, which are used in a wide range of applications, including medical imaging, material science, and analytical chemistry.
Mechanism of Action
The mechanism of action of 6-FBPO is not fully understood. It has been suggested that 6-FBPO is an intermediate in the formation of pyridine ring systems, and that it can act as a nucleophile in reactions with electrophiles, such as carbonyl compounds. In addition, 6-FBPO has been suggested to act as an oxidizing agent in the formation of quinolines, and to be involved in the formation of heterocyclic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-FBPO are not fully understood. However, it has been suggested that 6-FBPO may have antimicrobial and antifungal properties. In addition, 6-FBPO has been found to have antioxidant activity and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 6-FBPO in laboratory experiments include its low melting point, good solubility, and its ability to act as an intermediate in the formation of a variety of heterocyclic compounds. The main limitation of 6-FBPO is its strong acidity, which can make it difficult to handle in laboratory experiments.
Future Directions
There are a number of potential future directions for 6-FBPO research. These include further investigation into its antimicrobial and antifungal properties, its potential use as an antioxidant, and its potential use in the synthesis of a variety of heterocyclic compounds. In addition, further research into the mechanism of action of 6-FBPO could lead to the development of new synthetic methods and the discovery of new applications for this versatile compound.
Synthesis Methods
6-FBPO can be synthesized through a variety of methods. One of the most common methods is the reaction of 4-fluorobenzaldehyde with a base, such as potassium carbonate, in aqueous solution. This reaction produces 6-FBPO in a yield of up to 95%. Other methods include the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in an acid-catalyzed reaction, the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of a catalyst such as palladium, and the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of a base such as potassium carbonate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-one involves the condensation of 2-hydroxyacetophenone with ethyl fluoroacetate followed by cyclization and dehydration.", "Starting Materials": [ "2-hydroxyacetophenone", "ethyl fluoroacetate", "sodium ethoxide", "sulfuric acid", "sodium bicarbonate", "magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Dissolve 2-hydroxyacetophenone in dry diethyl ether and add sodium ethoxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add ethyl fluoroacetate dropwise to the reaction mixture and stir for 2 hours at room temperature.", "Step 3: Add sulfuric acid to the reaction mixture and heat under reflux for 2 hours.", "Step 4: Cool the reaction mixture and add sodium bicarbonate to neutralize the acid. Extract the product with diethyl ether.", "Step 5: Dry the organic layer with magnesium sulfate and filter. Concentrate the filtrate under reduced pressure to obtain a crude product.", "Step 6: Dissolve the crude product in petroleum ether and recrystallize to obtain pure 6-fluoro-3,4-dihydro-2H-1-benzopyran-2-one." ] } | |
CAS RN |
75487-95-5 |
Product Name |
6-fluoro-3,4-dihydro-2H-1-benzopyran-2-one |
Molecular Formula |
C9H7FO2 |
Molecular Weight |
166.1 |
Purity |
95 |
Origin of Product |
United States |
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